1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(thiophen-3-ylmethyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C15H14FNOS/c16-13-3-1-12(2-4-13)15(6-7-15)14(18)17-9-11-5-8-19-10-11/h1-5,8,10H,6-7,9H2,(H,17,18)
• InChI Key: FKGSJUORXNMBNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC3=CSC=C3
• Molecular Formula: C15H14FNOS
• Molecular Weight: 275.3 g/mol

Description

1-(4-Fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide (FTCPC) is a novel small molecule drug candidate, which has been studied for its potential therapeutic applications in a variety of diseases. FTCPC is a cyclic amide derived from a fluorophenyl group, with a thiophen-3-ylmethyl group attached to the nitrogen atom. It has been found to possess anti-inflammatory and anti-cancer activities, as well as neuroprotective and neuroregenerative properties.

Scientific Research Applications

1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been studied for its potential therapeutic applications in a variety of diseases. It has been found to possess anti-inflammatory, anti-cancer, neuroprotective and neuroregenerative properties. In particular, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been studied for its potential to treat neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, as well as for its potential to inhibit cancer cell growth and metastasis. In addition, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been studied for its potential to reduce inflammation and oxidative stress, and to protect against liver damage.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide is not fully understood, however, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 has been found to reduce inflammation and oxidative stress, as well as to inhibit cancer cell growth and metastasis. In addition, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been found to act as an agonist of the G-protein coupled receptor GPR55, which is involved in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been found to possess anti-inflammatory, anti-cancer, neuroprotective and neuroregenerative properties. In particular, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been found to inhibit the production of pro-inflammatory mediators, such as prostaglandins and cytokines, and to reduce inflammation and oxidative stress. In addition, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been found to inhibit cancer cell growth and metastasis, as well as to protect against liver damage. Furthermore, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been found to promote neuroregeneration and to protect against neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide in laboratory experiments include its ease of synthesis, its low toxicity, and its ability to target multiple pathways. In addition, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been found to be stable and to have a long shelf-life. The main limitation of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide is its relatively low potency, which may limit its therapeutic efficacy.

Future Directions

Future research on 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. In particular, further studies should focus on the potential of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide to treat neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, as well as its potential to inhibit cancer cell growth and metastasis. In addition, further studies should focus on the potential of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide to reduce inflammation and oxidative stress, and to protect against liver damage. Finally, further studies should explore the potential of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide to be used as an adjuvant therapy in combination with other drugs.

Synthesis Methods

1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide is synthesized through a three-step process, starting with the reaction of 4-fluorophenylmagnesium bromide and thiophene-3-carbaldehyde. This reaction yields an intermediate compound, which is then reacted with cyclopropanecarboxylic acid to produce 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide. The reaction is carried out in anhydrous ethanol at a temperature of 0-5°C.